Cas no 654063-68-0 (4-Fluoro-2-nitrobenzenethiol)

• Product Name: 4-Fluoro-2-nitrobenzenethiol
• CAS No: 654063-68-0
• MF: C₆H₄FNO₂S
• MW: 173.164863586426
• MDL: MFCD22481385
• CID: 1686215
• PubChem ID: 66768144
• Update Time: 2025-10-30

4-Fluoro-2-nitrobenzenethiol Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 4-fluoro-2-nitro-
• 4-fluoro-2-nitrobenzenethiol
• 4-Fluoro-2-nitrobenzenethiol, 4-Fluoro-2-nitrophenyl mercaptan
• 4-FLUORO-2-NITROTHIOPHENOL
• MFCD22481385
• PS-10606
• AKOS037655352
• SCHEMBL686890
• 654063-68-0
• 4-Fluoro-2-nitrobenzenethiol

• MDL： MFCD22481385
• Inchi： 1S/C6H4FNO2S/c7-4-1-2-6(11)5(3-4)8(9)10/h1-3,11H
• InChI Key： XZYMOIJGXLSPTM-UHFFFAOYSA-N
• SMILES： SC1C=CC(=CC=1[N+](=O)[O-])F

Computed Properties

• Exact Mass: 172.99472
• Monoisotopic Mass: 172.99467771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.8Ų

Experimental Properties

• PSA: 43.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 4-Fluoro-2-nitrobenzenethiol

Chemical Profile of 4-Fluoro-2-nitrobenzenethiol (CAS No: 654063-68-0)

4-Fluoro-2-nitrobenzenethiol, identified by the Chemical Abstracts Service Number (CAS No) 654063-68-0, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and synthetic organic chemistry. This compound belongs to the class of nitroaromatic thioethers, characterized by the presence of both a nitro group and a thiol moiety on a benzene ring, with the additional substitution of a fluorine atom. The unique structural features of this molecule make it a valuable intermediate in the synthesis of more complex pharmaceuticals and agrochemicals.

The fluorine atom in 4-Fluoro-2-nitrobenzenethiol plays a crucial role in modulating the electronic properties and metabolic stability of the molecule. Fluorinated aromatic compounds are widely recognized for their enhanced bioavailability, metabolic resistance, and binding affinity to biological targets. In drug discovery, the introduction of fluorine at specific positions can significantly alter pharmacokinetic profiles, leading to improved therapeutic efficacy. The nitro group further contributes to the reactivity and functionalization potential of this compound, enabling diverse chemical transformations that are essential for constructing complex molecular architectures.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of 4-Fluoro-2-nitrobenzenethiol as a key building block in designing novel therapeutic agents. Studies have demonstrated that the combination of electron-withdrawing groups such as the nitro and fluorine atoms can enhance interactions with biological receptors, leading to more potent and selective drug candidates. For instance, researchers have explored its utility in developing kinase inhibitors, where the precise arrangement of these substituents can optimize binding affinity and minimize off-target effects.

In synthetic organic chemistry, 4-Fluoro-2-nitrobenzenethiol serves as a versatile precursor for generating more complex heterocyclic compounds. The thiol group can participate in various reactions, including nucleophilic substitution, metal-catalyzed coupling reactions, and oxidation processes, allowing for the construction of diverse molecular frameworks. The presence of both electron-withdrawing and electron-donating groups on the benzene ring provides opportunities for fine-tuning reaction outcomes, making this compound an indispensable tool in synthetic laboratories.

One notable application of 4-Fluoro-2-nitrobenzenethiol is in the synthesis of bioactive molecules targeting neurological disorders. The nitroaromatic scaffold is commonly found in drugs that interact with central nervous system receptors. The fluorine atom’s ability to influence metabolic pathways has been leveraged to create derivatives with prolonged half-lives and improved pharmacological profiles. Preliminary studies have shown promising results in using this compound as a scaffold for developing novel antipsychotic and antidepressant agents.

The pharmaceutical industry has also explored 4-Fluoro-2-nitrobenzenethiol for its potential in creating antimicrobial agents. The structural features of this compound allow it to disrupt bacterial cell wall synthesis and inhibit key enzymatic pathways involved in microbial metabolism. Researchers have reported successful modifications to enhance its antibacterial activity while maintaining low toxicity towards human cells. Such findings underscore the compound’s significance as a lead structure in antimicrobial drug discovery.

From an agrochemical perspective, derivatives of 4-Fluoro-2-nitrobenzenethiol have been investigated for their herbicidal and pesticidal properties. The combination of fluorine and nitro substituents enhances the molecule’s ability to interact with biological targets in weeds and pests, leading to effective crop protection solutions. Innovations in green chemistry have prompted researchers to develop environmentally friendly synthetic routes for producing these derivatives, ensuring sustainable agricultural practices.

The role of 4-Fluoro-2-nitrobenzenethiol extends beyond pharmaceuticals and agrochemicals into materials science. Its unique electronic properties make it a candidate for developing advanced materials such as organic semiconductors and liquid crystals. These materials are integral to modern electronic devices, including displays and solar cells. By tuning the substituent patterns on the benzene ring, scientists can fine-tune optical and electronic characteristics for specific applications.

In conclusion, 4-Fluoro-2-nitrobenzenethiol (CAS No: 654063-68-0) represents a multifaceted compound with broad applications across multiple scientific disciplines. Its structural versatility, coupled with its reactivity and functionalization potential, makes it an invaluable asset in medicinal chemistry, synthetic organic chemistry, agrochemistry, and materials science. As research continues to uncover new applications for this compound, its importance is likely to grow further, driving innovation in drug development and advanced material design.